Cas no 57641-44-8 (3-Pentanone, 1,5-bis(4-methylphenyl)-)

• Product Name: 3-Pentanone, 1,5-bis(4-methylphenyl)-
• CAS No: 57641-44-8
• MF: C₁₉H₂₂O
• MW: 266.377385616302
• CID: 1605499
• PubChem ID: 23467797
• Update Time: 2025-04-21

3-Pentanone, 1,5-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1,5-bis(4-methylphenyl)-
• 1,5-bis(4-methylphenyl)pentan-3-one
• SCHEMBL7338189
• CHEMBL3273580
• DTXSID30634433
• 57641-44-8

• Inchi： 1S/C19H22O/c1-15-3-7-17(8-4-15)11-13-19(20)14-12-18-9-5-16(2)6-10-18/h3-10H,11-14H2,1-2H3
• InChI Key： YABFQBKJLHRNAF-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(C)=CC=1)CCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 266.16716
• Monoisotopic Mass: 266.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes